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Compound of Interest

Compound Name: (3-Amino-5-chlorophenyl)methanol

Cat. No.: B591642 Get Quote

Technical Guide on the Safe Handling of (3-
Amino-5-chlorophenyl)methanol
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: A comprehensive, verified Safety Data Sheet (SDS) for (3-Amino-5-
chlorophenyl)methanol (CAS No. 79944-63-1) was not publicly available at the time of this

document's creation. The following information is a synthesis of best practices for handling

structurally related compounds, namely aromatic amines and chlorinated aromatic compounds.

It is imperative to supplement this guide with a substance-specific risk assessment and, if

obtainable, a manufacturer-provided SDS before commencing any work.

Introduction
(3-Amino-5-chlorophenyl)methanol is a chemical intermediate utilized in various research

and development applications, including pharmaceutical synthesis.[1][2] Its molecular structure,

incorporating an aromatic amine and a chlorinated phenyl ring, suggests a need for stringent

safety protocols due to the potential hazards associated with these functional groups. This

guide provides a detailed overview of the inferred hazards, recommended handling

procedures, and emergency protocols to ensure the safety of laboratory personnel.

Inferred Hazard Assessment
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Based on its chemical structure, (3-Amino-5-chlorophenyl)methanol should be handled as a

potentially hazardous substance. Aromatic amines are a class of compounds known for their

potential toxicity, including carcinogenicity and mutagenicity.[1] Chlorinated organic compounds

can also pose significant health risks, including damage to the liver, kidneys, and central

nervous system.[3][4]

Potential Health Effects May Include:

Skin and Eye Irritation: Direct contact may cause irritation or more severe damage.[3][5]

Respiratory Tract Irritation: Inhalation of dust or vapors may irritate the respiratory system.

Toxicity: Harmful if swallowed, inhaled, or absorbed through the skin.[1]

Chronic Effects: Prolonged or repeated exposure may lead to organ damage. Aromatic

amines are a class of chemicals that require careful handling due to potential long-term

health effects.[1]

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of (3-Amino-5-
chlorophenyl)methanol, gathered from various chemical suppliers.

Property Value Source

CAS Number 79944-63-1 [2]

Molecular Formula C₇H₈ClNO [2]

Molecular Weight 157.60 g/mol Sunway Pharm

Appearance Solid CymitQuimica

Purity Typically ≥95% Aichun Bio, CymitQuimica

Personal Protective Equipment (PPE)
A rigorous PPE protocol is mandatory when handling (3-Amino-5-chlorophenyl)methanol.
The following table outlines the minimum required PPE.
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Protection Type
Specific
Recommendations

Standard/Reference

Eye and Face

Chemical safety goggles with

side-shields or a full-face

shield.

OSHA 29 CFR 1910.133 / EN

166

Skin Protection
Chemical-resistant lab coat or

apron.
General Laboratory Practice

Hand Protection

Impervious gloves (e.g., Nitrile

rubber). Inspect gloves before

use and dispose of them

properly after handling.

EN 374

Respiratory

Use in a well-ventilated area. If

dust or aerosols may be

generated, a NIOSH-approved

respirator is required.

General Laboratory Practice

Safe Handling and Storage Protocols
Adherence to systematic handling and storage procedures is crucial for minimizing exposure

risk.

Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for handling (3-Amino-5-
chlorophenyl)methanol from receipt to disposal.
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Diagram 1: Safe Handling Workflow for (3-Amino-5-chlorophenyl)methanol

Preparation

Handling

Post-Handling

Receipt & Inspection
- Check container integrity

- Verify label

Secure Storage
- Cool, dry, well-ventilated area

- Tightly sealed container

Don Appropriate PPE
- Goggles, gloves, lab coat

- Respirator (if needed)

Begin Work

Chemical Handling
- Use in chemical fume hood

- Avoid dust/aerosol generation

Weighing & Transfer
- Use smallest practical amount

- Keep containers closed

Decontamination
- Clean work surfaces

- Decontaminate equipment

Complete Work

Waste Disposal
- Collect in labeled hazardous waste container

- Follow institutional protocols

Doff PPE & Hygiene
- Remove and dispose of gloves

- Wash hands thoroughly
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Diagram 2: Emergency Exposure Response

Exposure Event Occurs

Route of Exposure?

Skin Contact

Skin

Eye Contact

Eyes

Inhalation

Inhalation

Ingestion

Ingestion

Remove contaminated clothing.
Wash skin with soap and water

for at least 15 minutes.

Rinse cautiously with water for at least 15 minutes.
Remove contact lenses if present and easy to do.

Continue rinsing.

Move to fresh air.
If not breathing, give artificial respiration.

Do NOT induce vomiting.
Rinse mouth with water.

Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [(3-Amino-5-chlorophenyl)methanol safety data sheet
(SDS) and handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b591642#3-amino-5-chlorophenyl-methanol-safety-
data-sheet-sds-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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